Cas no 1780850-73-8 (2-(2,4-difluoro-6-methoxyphenyl)acetonitrile)

• Product Name: 2-(2,4-difluoro-6-methoxyphenyl)acetonitrile
• CAS No: 1780850-73-8
• MF: C₉H₇F₂NO
• MW: 183.154789209366
• CID: 6288057
• PubChem ID: 84768896
• Update Time: 2025-05-20

2-(2,4-difluoro-6-methoxyphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-difluoro-6-methoxyphenyl)acetonitrile
• Benzeneacetonitrile, 2,4-difluoro-6-methoxy-

• Inchi： 1S/C9H7F2NO/c1-13-9-5-6(10)4-8(11)7(9)2-3-12/h4-5H,2H2,1H3
• InChI Key： AHWOVEULPLOXFM-UHFFFAOYSA-N
• SMILES： C1(CC#N)=C(OC)C=C(F)C=C1F

Experimental Properties

• Density: 1.237±0.06 g/cm3(Predicted)
• Boiling Point: 224.5±35.0 °C(Predicted)

Additional information on 2-(2,4-difluoro-6-methoxyphenyl)acetonitrile

2-(2,4-Difluoro-6-methoxyphenyl)acetonitrile: An Overview of a Promising Compound

2-(2,4-Difluoro-6-methoxyphenyl)acetonitrile (CAS No. 1780850-73-8) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its 2,4-difluoro-6-methoxyphenyl substituent and a cyano group, which confer it with distinct properties and reactivity profiles.

The chemical structure of 2-(2,4-difluoro-6-methoxyphenyl)acetonitrile is composed of a benzene ring substituted with two fluorine atoms at the 2 and 4 positions, a methoxy group at the 6 position, and an acetonitrile group attached to the benzene ring. The presence of these functional groups imparts the compound with a combination of aromaticity, electron-withdrawing effects, and nucleophilic reactivity. These properties make it an attractive candidate for various synthetic transformations and as a building block in the synthesis of more complex molecules.

In the realm of pharmaceutical research, 2-(2,4-difluoro-6-methoxyphenyl)acetonitrile has shown promise as an intermediate in the development of novel drugs. The fluorine atoms and methoxy group can influence the pharmacokinetic and pharmacodynamic properties of drug candidates, potentially enhancing their bioavailability, metabolic stability, and target specificity. Recent studies have explored its use in the synthesis of compounds with potential therapeutic applications in areas such as cancer treatment, neurodegenerative diseases, and inflammatory disorders.

One notable application of 2-(2,4-difluoro-6-methoxyphenyl)acetonitrile is in the synthesis of fluorinated analogs of existing drugs. Fluorine atoms are known to improve the lipophilicity and metabolic stability of drug molecules, which can lead to enhanced therapeutic efficacy. For example, researchers have used this compound to synthesize fluorinated derivatives of known antitumor agents, resulting in compounds with improved antiproliferative activity against various cancer cell lines.

In addition to its pharmaceutical applications, 2-(2,4-difluoro-6-methoxyphenyl)acetonitrile has also been investigated for its potential use in materials science. The unique electronic properties conferred by the fluorine atoms and methoxy group make it suitable for applications in organic electronics and photovoltaic materials. Studies have shown that derivatives of this compound can be used to create materials with enhanced charge transport properties and improved photostability.

The synthetic accessibility of 2-(2,4-difluoro-6-methoxyphenyl)acetonitrile is another factor contributing to its appeal. Various synthetic routes have been developed to produce this compound efficiently and on a large scale. One common approach involves the reaction of 2,4-difluoro-6-methoxybenzaldehyde with cyanoacetic acid followed by decarboxylation. This method provides high yields and good purity, making it suitable for both laboratory-scale synthesis and industrial production.

The safety profile of 2-(2,4-difluoro-6-methoxyphenyl)acetonitrile is an important consideration for its practical applications. While detailed toxicological data are still being compiled, preliminary studies suggest that it exhibits low toxicity at typical exposure levels. However, as with any chemical compound, appropriate handling precautions should be taken to ensure safe use in laboratory settings.

In conclusion, 2-(2,4-difluoro-6-methoxyphenyl)acetonitrile (CAS No. 1780850-73-8) is a promising compound with a wide range of potential applications in pharmaceutical research and materials science. Its unique chemical structure and favorable properties make it an attractive candidate for further investigation and development. As research continues to advance our understanding of this compound's behavior and potential uses, it is likely to play an increasingly important role in various scientific and industrial fields.